Cas no 861580-73-6 (4-Methyl-2-phenylquinoline-8-carboxylic acid)

• Product Name: 4-Methyl-2-phenylquinoline-8-carboxylic acid
• CAS No: 861580-73-6
• MF: C₁₇H₁₃NO₂
• MW: 263.290624380112
• CID: 3167316
• PubChem ID: 84819254
• Update Time: 2025-05-21

4-Methyl-2-phenylquinoline-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-2-phenylquinoline-8-carboxylic acid
• 4-Methyl-2-phenylquinoline-8-carboxylicacid
• 861580-73-6
• DBD76383
• SB69297

• Inchi： 1S/C17H13NO2/c1-11-10-15(12-6-3-2-4-7-12)18-16-13(11)8-5-9-14(16)17(19)20/h2-10H,1H3,(H,19,20)
• InChI Key： KPGTZNOSNPJXKD-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC2C1=NC(C1C=CC=CC=1)=CC=2C)=O

Computed Properties

• Exact Mass: 263.094628657Da
• Monoisotopic Mass: 263.094628657Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 50.2Ų

Additional information on 4-Methyl-2-phenylquinoline-8-carboxylic acid

Comprehensive Overview of 4-Methyl-2-phenylquinoline-8-carboxylic acid (CAS No. 861580-73-6): Properties, Applications, and Research Insights

4-Methyl-2-phenylquinoline-8-carboxylic acid (CAS No. 861580-73-6) is a specialized organic compound belonging to the quinoline derivative family. Its molecular structure combines a quinoline core with a phenyl group at the 2-position and a carboxylic acid moiety at the 8-position, making it a versatile intermediate in pharmaceutical and material science research. The compound's unique chemical properties, including its solubility in polar solvents and thermal stability, have garnered significant attention from researchers exploring novel drug candidates and advanced materials.

In recent years, the demand for quinoline derivatives like 4-Methyl-2-phenylquinoline-8-carboxylic acid has surged due to their potential applications in medicinal chemistry. Studies highlight its role as a building block for small-molecule inhibitors targeting enzymes such as kinases, which are critical in cancer therapy. The compound's structural flexibility allows for modifications that enhance bioavailability and target specificity, addressing common challenges in drug development. Researchers are also investigating its utility in fluorescence-based probes for cellular imaging, leveraging its photophysical properties.

The synthesis of 4-Methyl-2-phenylquinoline-8-carboxylic acid typically involves multi-step organic reactions, including Friedländer condensation and selective oxidation. Optimizing these processes to achieve high yield and purity is a key focus in industrial and academic labs. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize the compound, ensuring compliance with stringent quality standards. These methods also help identify potential impurities that could affect downstream applications.

Beyond pharmaceuticals, 4-Methyl-2-phenylquinoline-8-carboxylic acid has shown promise in material science. Its conjugated π-system makes it a candidate for organic semiconductors and light-emitting diodes (OLEDs). With the growing emphasis on sustainable technologies, researchers are exploring its integration into energy-efficient devices. Additionally, its chelating ability with metal ions opens avenues in catalysis and sensor development, aligning with trends in green chemistry.

Frequently asked questions about 4-Methyl-2-phenylquinoline-8-carboxylic acid include inquiries about its safety data, supplier availability, and cost-effectiveness for large-scale production. While the compound is not classified as hazardous, proper handling protocols should be followed to minimize risks. Suppliers often provide technical datasheets detailing storage conditions (e.g., refrigeration) and shelf life. As interest in custom synthesis grows, manufacturers are offering tailored solutions to meet diverse research needs.

In summary, 4-Methyl-2-phenylquinoline-8-carboxylic acid (CAS No. 861580-73-6) represents a multifaceted compound with broad applicability. Its relevance in drug discovery, advanced materials, and environmental technologies underscores its importance in modern scientific endeavors. Ongoing research continues to uncover new functionalities, solidifying its position as a valuable asset in both academic and industrial settings.